Cas no 2229562-34-7 (2-fluoro-6-(1H-pyrazol-4-yl)phenol)

• Product Name: 2-fluoro-6-(1H-pyrazol-4-yl)phenol
• CAS No: 2229562-34-7
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5923246
• PubChem ID: 165714364
• Update Time: 2025-06-13

2-fluoro-6-(1H-pyrazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1H-pyrazol-4-yl)phenol
• EN300-1801033
• 2229562-34-7

• Inchi： 1S/C9H7FN2O/c10-8-3-1-2-7(9(8)13)6-4-11-12-5-6/h1-5,13H,(H,11,12)
• InChI Key： LCKABDIDUVIIDU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1C=NNC=1

Computed Properties

• Exact Mass: 178.05424101g/mol
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-fluoro-6-(1H-pyrazol-4-yl)phenol

Comprehensive Overview of 2-fluoro-6-(1H-pyrazol-4-yl)phenol (CAS No. 2229562-34-7): Properties, Applications, and Research Insights

The compound 2-fluoro-6-(1H-pyrazol-4-yl)phenol (CAS No. 2229562-34-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This aromatic phenol derivative, characterized by the presence of a fluorine substituent and a pyrazole ring, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, given the prevalence of fluorinated compounds in modern therapeutics.

One of the most searched questions regarding 2-fluoro-6-(1H-pyrazol-4-yl)phenol relates to its synthetic methodology. Current literature suggests multiple routes for its preparation, with palladium-catalyzed cross-coupling reactions being particularly effective for introducing the pyrazole moiety. The fluorine atom at the 2-position significantly influences the compound's electronic properties, making it a subject of study in structure-activity relationship (SAR) investigations. This aspect is crucial for researchers developing new kinase inhibitors or GPCR modulators, where subtle structural changes can dramatically alter biological activity.

In the context of medicinal chemistry, the 2-fluoro-6-(1H-pyrazol-4-yl)phenol scaffold has shown promise in several therapeutic areas. Recent publications highlight its potential in central nervous system (CNS) drug development, particularly for targets requiring blood-brain barrier penetration. The fluorine substitution pattern is known to enhance metabolic stability, a property highly sought after in drug candidate optimization. Furthermore, the pyrazole ring offers multiple points for structural diversification, allowing medicinal chemists to fine-tune physicochemical properties.

From a material science perspective, this compound has attracted interest for its potential in organic electronic applications. The conjugated system formed by the phenol and pyrazole rings, combined with the electron-withdrawing effect of the fluorine atom, creates interesting electronic properties that could be exploited in OLED materials or organic semiconductors. Researchers are particularly intrigued by its possible use in photovoltaic devices, where such fluorinated aromatic systems often demonstrate improved performance characteristics.

The analytical characterization of 2-fluoro-6-(1H-pyrazol-4-yl)phenol presents several interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry are essential for confirming its structure and purity. The compound's hydrogen bonding capabilities, stemming from both the phenol and pyrazole functionalities, make it an interesting subject for X-ray crystallography studies, which could reveal valuable information about its solid-state properties and potential for cocrystal formation.

Recent trends in green chemistry have prompted investigations into more sustainable synthetic routes for 2-fluoro-6-(1H-pyrazol-4-yl)phenol. Researchers are exploring catalytic methods that minimize waste generation and reduce reliance on hazardous reagents. The development of continuous flow processes for its production has become a particularly hot topic, as such approaches often offer improved safety profiles and scalability compared to traditional batch methods.

In the realm of computational chemistry, 2-fluoro-6-(1H-pyrazol-4-yl)phenol serves as an excellent model compound for studying molecular interactions. Density functional theory (DFT) calculations have been employed to predict its electronic structure, tautomeric preferences, and potential binding modes with biological targets. These computational studies complement experimental work and can accelerate the discovery of new applications for this versatile scaffold.

The patent landscape surrounding 2-fluoro-6-(1H-pyrazol-4-yl)phenol reveals growing commercial interest in this compound. Several recent filings describe its incorporation into novel pharmaceutical compositions, particularly for treating inflammatory conditions and neurological disorders. The compound's ability to serve as a bioisostere for various heterocyclic systems makes it valuable in intellectual property strategies, where small structural modifications can lead to patentable new chemical entities.

Looking ahead, the future research directions for 2-fluoro-6-(1H-pyrazol-4-yl)phenol appear promising. Areas of particular interest include its potential in targeted drug delivery systems, where the phenol group could be exploited for prodrug strategies, and in chemical biology as a versatile scaffold for molecular probe development. As synthetic methodologies continue to advance and our understanding of its properties deepens, 2-fluoro-6-(1H-pyrazol-4-yl)phenol will likely remain an important tool in both academic and industrial research settings.